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Compound of Interest

Compound Name: Neogen

Cat. No.: B8528818

This document provides detailed application notes and protocols for Neogen's mycotoxin test
kits, designed for researchers, scientists, and drug development professionals. The following
sections offer step-by-step guides for the primary testing platforms, quantitative data
summaries, and visual workflows to ensure accurate and efficient mycotoxin analysis.

Overview of Neogen Mycotoxin Test Kits

Neogen offers a comprehensive portfolio of user-friendly test kits for the detection of various
mycotoxins.[1][2][3] The primary formats are the Reveal® Q+ line of lateral flow tests for rapid
guantitative results and the Veratox® line of ELISA microwell assays for high-throughput
guantitative analysis.[1][2]

* Reveal® Q+ and Reveal® Q+ MAX: These are single-step lateral flow
immunochromatographic assays that provide quantitative results in minutes. They are ideal
for on-site testing and require minimal training and equipment. The Reveal Q+ MAX kits
utilize a common water-based extraction for multiple mycotoxins, eliminating the need for
hazardous solvents.

o Veratox®: These are competitive direct enzyme-linked immunosorbent assays (CD-ELISA)
that allow for the precise quantification of mycotoxins. Veratox kits are suitable for laboratory
settings and can be used to test multiple samples simultaneously. High-sensitivity (HS)
versions are available for detecting lower levels of contamination.
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Quantitative Data Summary

The following tables summarize the quantitative performance of various Neogen mycotoxin test
kits.

Quantitative

Mycotoxin Product Name  Catalog No. Testing Time
Range
] Reveal® Q+ )
Aflatoxin ] 8088 3-50 ppb 6 minutes
MAX for Aflatoxin
Deoxynivalenol Reveal® Q+ for )
8385 300-6000 ppb 3 minutes
(DON) DON
o Reveal® Q+ for )
Fumonisin . 8185 0.2-6 ppm 3 minutes
Fumonisin
_ Reveal® Q+ for ,
Ochratoxin 8685 2-20 ppb 5 minutes

Ochratoxin

Reveal® Q+ for

T-2/HT-2 8285 50-600 ppb 5 minutes
T-2/HT-2
Reveal® Q+ for )
Zearalenone 8185 25-1200 ppb 5 minutes
Zearalenone

Table 2: Veratox® Quantitative Performance
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Mycotoxin Product Name Catalog No. Quantitative Range
Aflatoxin Veratox® for Aflatoxin 8030 5-50 ppb
Aflatoxin (High Veratox® for Aflatoxin
o 8031 1-8 ppb
Sensitivity) HS
Deoxynivalenol (DON)  Veratox® for DON 2/3 8335 0.5-5 ppm
Deoxynivalenol (DON)  Veratox® for DON 5/5 8331 1-30 ppm
o Veratox® for
Fumonisin o 8880 0.25-6 ppm
Fumonisin
) Veratox® for
Ochratoxin ] 8630 2-25 ppb
Ochratoxin
T-2/HT-2 Veratox® for T-2/HT-2 8230 25-800 ppb
Veratox® for
Zearalenone 8130 25-1000 ppb

Zearalenone

Experimental Protocols

The following are detailed protocols for the Reveal® Q+ MAX and Veratox® test kits.

Reveal® Q+ MAX for Aflatoxin Protocol

This protocol is for the quantitative analysis of aflatoxin in various commaodities.

Materials Provided:

25 red sample dilution cups

25 clear sample cups

1 bottle of sample diluent

25 MAX 1 Aqueous Extraction packets

25 Reveal® Q+ MAX for Aflatoxin test strips
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Materials Required but Not Provided:

e Grinder

e Scale

e Timer

» Pipettors and tips

¢ Distilled or deionized water

e Raptor® or AccuScan® reader

Procedure:

e Sample Preparation:

o Obtain a representative sample.

o Grind the sample to a fine consistency.

o Weigh out a 10 g sample.

o Extraction:

o

Add the contents of one MAX 1 packet to the sample.

Add 50 mL of distilled or deionized water.

[¢]

[e]

Shake vigorously for 3 minutes.

[e]

Allow the sample to settle and then filter to collect the extract.
e Assay:
o Add 100 pL of the sample diluent to a red dilution cup.

o Add 100 pL of the sample extract to the red dilution cup and mix thoroughly.
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o Transfer 100 pL of the mixed sample from the red cup to a clear sample cup.
o Place a new Reveal® Q+ MAX for Aflatoxin test strip into the clear sample cup.

o Allow the strip to develop for 6 minutes.

e Data Analysis:
o Read the test strip using a Neogen Raptor® or AccuScan® reader.
o The reader will provide a quantitative result in parts per billion (ppb).

o Samples with results greater than 50 ppb must be diluted and re-tested.

,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,

Click to download full resolution via product page

Caption: Reveal® Q+ MAX for Aflatoxin Workflow.

Veratox® for DON 2/3 Protocol

This protocol is for the quantitative analysis of deoxynivalenol (DON) in various commodities.

Materials Provided:

48 antibody-coated wells

48 red-marked mixing wells

5 DON controls (0, 0.5, 1, 2, and 6 ppm)

1 bottle of DON-HRP conjugate solution
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e 1 bottle of K-Blue® Substrate solution

e 1 bottle of Red Stop Solution

Materials Required but Not Provided:

e Grinder

e Scale

e Timer

» Pipettors and tips

o Distilled or deionized water

o Microwell reader with a 650 nm filter

Procedure:

e Sample Preparation:

o Obtain a representative sample.

o Grind the sample to a fine consistency.

o Weigh out a 50 g sample.

o Extraction:

o Add 250 mL of distilled or deionized water to the sample.

o Shake vigorously for 3 minutes.

o Allow the sample to settle and then filter to collect the extract.

e Assay:

o Allow all reagents to warm to room temperature.
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o Place the required number of red-marked mixing wells and antibody-coated wells into a
well holder.

o Add 100 pL of the DON-HRP conjugate to each red-marked mixing well.

o Add 100 pL of the controls and extracted samples to the corresponding red-marked mixing
wells.

o Mix well and transfer 100 pL from the red mixing wells to the clear antibody wells.

o Incubate for 2 minutes at room temperature.

o Wash the antibody wells thoroughly with deionized water 5 times.

o Add 100 pL of K-Blue® Substrate to each antibody well and incubate for 3 minutes.

o Add 100 pL of Red Stop Solution to each well to stop the reaction.

Data Analysis:

o Wipe the bottom of the microwells and read the absorbance at 650 nm using a microwell
reader.

o The optical densities of the controls are used to generate a standard curve.

o The DON concentration in the samples is determined by plotting their absorbance against
the standard curve.

o Sample results above 5 ppm must be diluted and re-tested.

Click to download full resolution via product page
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Caption: Veratox® for DON 2/3 Workflow.

Validation and Verification

Neogen's mycotoxin test kits have undergone rigorous validation for a wide range of
commodities. It is recommended that users verify the performance of the test kits with their
specific matrices. Neogen offers technical support and services to assist with matrix feasibility
studies and in-house validation. A comprehensive list of validated and verified commodities is
available from Neogen.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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